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Compound of Interest

Compound Name: MK-8719

Cat. No.: B11929122

Get Quote

Technical Support Center: MK-8719
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of MK-8719.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for MK-8719 powder?

A1: For long-term stability, MK-8719 in its solid (powder) form should be stored at -20°C.[1][2]

Under these conditions, the compound is expected to be stable for up to three years from the

date of receipt.[1] Some suppliers suggest that for short-term storage of a few days to weeks,

0-4°C is acceptable.[3]

Q2: How should I store MK-8719 once it is dissolved in a solvent?

A2: The storage conditions for MK-8719 solutions depend on the solvent and the desired

storage duration. For stock solutions prepared in DMSO, it is recommended to aliquot the

solution to avoid repeated freeze-thaw cycles.[1] For long-term storage, these aliquots should

be kept at -80°C, where they can be stable for up to one year.[1] For shorter-term storage,

aliquots can be stored at -20°C for up to one month.[1] One supplier suggests stability for up to

6 months at -80°C in a solvent and 1 month at -20°C.[4]
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Q3: Can I store MK-8719 solutions at 4°C?

A3: Storing MK-8719 solutions at 4°C is generally not recommended for long periods. One

vendor suggests that DMSO stock solutions may be stable for up to two weeks at 4°C.[2]

However, for optimal stability, colder temperatures are advised.

Q4: What is the recommended solvent for dissolving MK-8719?

A4: DMSO is a commonly used solvent for dissolving MK-8719, with a solubility of up to 54

mg/mL.[1] It is important to use fresh, high-quality DMSO, as moisture-absorbing DMSO can

reduce the solubility of the compound.[1]

Q5: How should I handle the product upon receipt?

A5: Upon receiving the product, it is recommended to allow the vial to equilibrate to room

temperature for at least one hour before opening.[2] This helps to prevent condensation from

forming inside the vial, which could affect the stability of the compound. The vial should always

be kept tightly sealed when not in use.[2]
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Issue Possible Cause Recommended Solution

Reduced compound activity or

inconsistent experimental

results.

Improper storage leading to

degradation.

Verify that the compound has

been stored according to the

recommended conditions

(-20°C for powder, -80°C for

long-term solution storage).[1]

Avoid repeated freeze-thaw

cycles by preparing and using

aliquots.[1]

Contamination of stock

solution.

Use fresh, sterile pipette tips

for each use. Ensure the

solvent used is of high purity

and anhydrous.

Difficulty dissolving the

compound.
Use of old or wet DMSO.

Use fresh, anhydrous DMSO

to prepare solutions.[1]

Sonication may be used to aid

dissolution if necessary.

Incorrect solvent.

Confirm that the chosen

solvent is appropriate for MK-

8719. DMSO is a

recommended solvent.[1]

Precipitate forms in the stock

solution after freezing.

Solution concentration is too

high.

Warm the solution to room

temperature and vortex to

redissolve. If precipitation

persists, consider preparing a

more dilute stock solution.

Improper freezing or thawing.

Freeze aliquots rapidly and

thaw them quickly at room

temperature or in a water bath

when needed for immediate

use.
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Form
Storage
Temperature

Duration Citation

Powder -20°C 3 years [1]

In Solvent (DMSO) -80°C 1 year [1]

In Solvent (DMSO) -20°C 1 month [1][4]

In Solvent (DMSO) 4°C 2 weeks [2]

In Solvent (DMSO) -80°C 6 months [4]

Experimental Protocols
Protocol 1: Preparation of MK-8719 Stock Solution

Equilibration: Allow the vial of MK-8719 powder to equilibrate to room temperature for at

least 60 minutes before opening.[2]

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the vial to

achieve the desired stock concentration (e.g., 10 mM or 50 mM).

Dissolution: Vortex the vial until the powder is completely dissolved. Gentle warming (e.g., in

a 37°C water bath) or sonication can be used to aid dissolution if necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in tightly sealed vials.

This is crucial to avoid repeated freeze-thaw cycles which can degrade the compound.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).[1]
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Figure 1. Recommended Workflow for Handling and Storing MK-8719
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Caption: Figure 1. Recommended Workflow for Handling and Storing MK-8719.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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